9H-Thioxanthen-9-one, 1-[[2-(dimethylamino)ethyl]amino]-4-nitro-

• IUPAC Name: 1-[2-(dimethylamino)ethylamino]-4-nitrothioxanthen-9-one
• InChI: InChI=1S/C17H17N3O3S/c1-19(2)10-9-18-12-7-8-13(20(22)23)17-15(12)16(21)11-5-3-4-6-14(11)24-17/h3-8,18H,9-10H2,1-2H3
• InChI Key: PEWQOANBYFRFKW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC1=C2C(=C(C=C1)[N+](=O)[O-])SC3=CC=CC=C3C2=O
• Molecular Formula: C17H17N3O3S
• DSSTOX Substance ID: DTXSID40317240
• Molecular Weight: 343.4 g/mol
• CAS RN: 80568-03-2

Description

9H-Thioxanthen-9-one, 1-[[2-(dimethylamino)ethyl]amino]-4-nitro-, is a chemical compound. Thioxanthen-9-one (TX) is an aromatic ketone. Compared to other aromatic ketones, TX has a high triplet energy and a relatively long triplet lifetime, and it can participate successfully in merger reactions with metal complexes.

Synthesis Analysis

Thioxanthone can be prepared by the reaction of diphenyl sulfide with phosgene in the presence of catalytic aluminium chloride. This synthesis can be seen as a special case of the Friedel-Crafts acylation.

Molecular Structure Analysis

The molecular structure of 9H-Thioxanthen-9-one, 1-[[2-(dimethylamino)ethyl]amino]-4-nitro-, can be viewed using Java or Javascript. The molecular formula is C17H18N2OS.

Chemical Reactions Analysis

Thioxanthen-9-one can mediate reactions via triplet energy transfer (EnT), hydrogen atom transfer (HAT) or single electron transfer (SET).

Physical And Chemical Properties Analysis

The molecular weight of 9H-Thioxanthen-9-one, 1-[[2-(dimethylamino)ethyl]amino]-4-nitro-, is 342.45500. It has a density of 1.229g/cm3. The boiling point is 536.9ºC at 760mmHg. The exact mass is 342.14000. The LogP is 3.77820.

Synthesis routes and methods

Procedure details

A solution of 9.3 g (0.105 mole) of N,N-dimethylethylenediamine in 35 ml of xylene was added dropwise over ten minutes to a stirred mixture of 1-chloro-4-nitrothioxanthone (24.5 g, 0.084 mole) and K2CO3 (12.2 g, 0.088 mole) in 350 ml of xylene. The mixture was heated for one hour at 70°, an additional 1.8 g (0.088 mole) of N,N-dimethylethylendiamine was added, and heating was continued for an additional hour. The mixture was cooled and the solid was collected, washed with cold xylene, petroleum ether, dried, triturated with water, and dried in vacuo at 70° to give the product (24.7 g) as a yellow solid, mp 177°-179°.